F 127 (20% solution in DMSO)

• Molecular Formula: NA
• synonyms: Alternative Name: Pluronic? F 127 (20% solution in DMSO)

Description

Nonionic detergent used to solubilize large dye molecules and in particular AM esters including BAPTA AM (Cat. No. 2787), and FURA AM and ci-IP3/PM . Pluronic is a registered trademark of BASF

Scientific Research Applications

1. Radiotherapy Dosimetry

F 127, particularly in its formulation with Pluronic F–127, has been explored in the field of radiotherapy dosimetry. A study found the optimal composition for a Fricke–XO–Pluronic F–127 dosimeter, which consists of a Fricke dosimetric solution and xylenol orange in a matrix of Pluronic F–127. This dosimeter changes color in response to radiation, indicating the dose absorbed, making it useful for radiotherapy dosimetry (Piotrowski et al., 2022).

2. Enhancement of Drug Solubility and Permeability

Research has demonstrated that F 127 can significantly impact the solubility and permeability of drugs. A study on the solubility–permeability relationship with hydrophobic drugs in Pluronic solutions highlighted the interaction of F 127 with other components and its role in enhancing drug solubility and permeability, which is critical in pharmaceutical formulations (Volkova et al., 2023).

3. Rheological Behavior Study

The rheological behavior of Pluronic F-127 aqueous solutions has been a subject of scientific study. One research investigated its behavior in different concentrations and temperatures, providing insights into the physical properties of these solutions, which can be crucial for various industrial and biomedical applications (Lenaerts et al., 1987).

4. Cartilage Regeneration and Cell Delivery

F 127 has also been utilized in the field of tissue engineering and regenerative medicine. For example, a study developed pocket-type micro-carriers (PMc) using F-127 for cell delivery, demonstrating its potential in aiding the regeneration of cartilage with stem cells and drugs (Kim et al., 2020).

5. Fabrication of Membranes for Osmosis Applications

The application of F 127 in the fabrication of membranes for forward osmosis (FO) has been explored. A study on cellulose acetate/pluronic F-127 composite membranes revealed how F 127 can influence the performance and structure of these membranes, which is important for water treatment and desalination technologies (Baniasadi et al., 2021).

6. Biocompatibility in Hydrogel Formulations

F 127 hydrogels have been tested for biocompatibility, particularly as carriers for bone marrow mesenchymal stem cells (BMSCs). A study focused on determining the optimal concentration of Pluronic F-127 hydrogel for this purpose, highlighting its potential in tissue engineering and medical applications (Pan et al., 2019).